Cas no 2228384-66-3 (O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine)

• Product Name: O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine
• CAS No: 2228384-66-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6376459
• PubChem ID: 165858769
• Update Time: 2025-10-24

O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine
• 2228384-66-3
• EN300-1999924
• O-[2-(2,5-dimethylfuran-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C8H13NO2/c1-6-5-8(3-4-10-9)7(2)11-6/h5H,3-4,9H2,1-2H3
• InChI Key： ONPIRDPNXODRCB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CCON

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4Ų

Additional information on O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine (CAS No. 2228384-66-3)

O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine (CAS No. 2228384-66-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by its furan ring and hydroxylamine functional group, is often explored for its role in synthetic chemistry, pharmaceutical research, and material science. Researchers and industry professionals frequently search for terms like "O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine synthesis" or "CAS 2228384-66-3 applications," reflecting the growing interest in this molecule.

The chemical structure of O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine features a 2,5-dimethylfuran moiety linked to an ethylhydroxylamine chain. This combination imparts distinct reactivity, making it valuable for constructing complex molecular architectures. In synthetic chemistry, it serves as a versatile intermediate for the preparation of heterocyclic compounds, which are pivotal in drug discovery. Searches such as "furan derivatives in medicinal chemistry" highlight the relevance of this compound in cutting-edge research.

One of the trending topics in the scientific community is the exploration of sustainable and green chemistry approaches. O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine aligns with this trend, as furan-based compounds are often derived from renewable biomass. This connection to sustainability has led to increased queries like "bio-based furan derivatives" and "green synthesis of hydroxylamine compounds." Researchers are investigating how this compound can contribute to eco-friendly chemical processes, reducing reliance on petrochemical sources.

In pharmaceutical research, the hydroxylamine group in O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine is of particular interest due to its potential biological activity. Hydroxylamine derivatives are known to exhibit antioxidant, antimicrobial, and anti-inflammatory properties, prompting searches such as "hydroxylamine derivatives in drug development." While specific applications of this compound are still under study, its structural features suggest promise in designing novel therapeutic agents.

Material science is another area where O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine finds relevance. The furan ring is a key component in polymers and functional materials, leading to queries like "furan-based polymers" and "advanced materials from furan derivatives." This compound could serve as a building block for smart materials, adhesives, or coatings, leveraging its unique chemical properties.

From an analytical perspective, the characterization of O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often search for "CAS 2228384-66-3 analytical methods" to ensure accurate identification and purity assessment. Proper handling and storage are also critical, as hydroxylamine derivatives can be sensitive to environmental conditions.

The commercial availability of O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine is another point of interest. Suppliers and distributors frequently list this compound under its CAS number 2228384-66-3, catering to laboratories and industries engaged in custom synthesis. Searches like "buy O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine" reflect the demand for high-quality reagents in research and development.

In conclusion, O-2-(2,5-dimethylfuran-3-yl)ethylhydroxylamine (CAS No. 2228384-66-3) is a multifaceted compound with broad potential in synthetic chemistry, pharmaceuticals, and materials science. Its alignment with sustainability trends and biological relevance makes it a subject of ongoing investigation. As research progresses, this compound may unlock new possibilities in innovation and technology, addressing some of the most pressing challenges in modern science.